6-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}quinazolin-4-amine

• IUPAC Name: 6-chloro-N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]quinazolin-4-amine
• InChI: InChI=1S/C19H20ClN5/c20-15-1-2-18-17(11-15)19(24-13-23-18)22-12-14-5-9-25(10-6-14)16-3-7-21-8-4-16/h1-4,7-8,11,13-14H,5-6,9-10,12H2,(H,22,23,24)
• InChI Key: ROHRXEAWJWASGW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC2=NC=NC3=C2C=C(C=C3)Cl)C4=CC=NC=C4
• Molecular Formula: C19H20ClN5
• Molecular Weight: 353.8 g/mol

Description

6-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}quinazolin-4-amine (6-Cl-N-PPMQ) is an organic compound which has been studied for its potential applications in various scientific research fields. This compound has been extensively studied due to its unique structure and properties, which can be used for various purposes. In particular, 6-Cl-N-PPMQ has been studied for its potential use as a drug, and for its potential in various biochemical and physiological applications.

Mechanism of Action

Target of Action

The primary target of the compound 6-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}quinazolin-4-amine is the kinase p70S6Kβ . This kinase plays a crucial role in cell growth and proliferation by regulating the synthesis of proteins necessary for cell cycle progression .

Mode of Action

The compound interacts with its target, the kinase p70S6Kβ, by binding to it . This interaction can inhibit the kinase’s activity, leading to changes in the cell’s protein synthesis processes .

Biochemical Pathways

The inhibition of the kinase p70S6Kβ affects the mTOR signaling pathway, which is responsible for regulating cell growth, proliferation, and survival . The downstream effects of this inhibition can lead to reduced cell growth and proliferation .

Result of Action

The molecular effect of the compound’s action is the inhibition of the kinase p70S6Kβ . This leads to a decrease in protein synthesis necessary for cell growth and proliferation . On a cellular level, this can result in reduced cell growth and proliferation .

Advantages and Limitations for Lab Experiments

The use of 6-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}quinazolin-4-amine in laboratory experiments has several advantages and limitations. On the one hand, 6-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}quinazolin-4-amine is relatively easy to synthesize and is relatively stable in solution. On the other hand, the use of 6-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}quinazolin-4-amine in laboratory experiments may be limited by the fact that it is a relatively new compound, and that its effects on various biochemical and physiological processes are not yet fully understood.

Future Directions

The potential applications of 6-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}quinazolin-4-amine are still being explored. Some possible future directions for research include further investigation into the effects of 6-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}quinazolin-4-amine on various biochemical and physiological processes, such as inflammation, oxidative stress, apoptosis, and cell proliferation. In addition, further research into the potential use of 6-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}quinazolin-4-amine in the treatment of various types of cancer, neurological disorders, and cardiovascular disease is warranted. Furthermore, further research into the potential use of 6-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}quinazolin-4-amine as an anticancer agent, an anti-inflammatory agent, an antioxidant, and an antimicrobial agent is also warranted. Finally, further research into the potential use of 6-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}quinazolin-4-amine as a drug is also warranted.

Synthesis Methods

6-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}quinazolin-4-amine can be synthesized using a variety of methods, including the reaction of pyridine-4-carbaldehyde with 4-chloro-N-methylpiperazine in the presence of a base, such as sodium hydroxide. This reaction produces a quinazolinone intermediate which can then be reacted with an amine, such as pyridine-4-ylmethyl amine, to produce 6-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}quinazolin-4-amine. Other methods of synthesis, such as the reaction of pyridine-4-carbaldehyde with 4-chloro-N-methylpiperazine in the presence of a base, such as sodium hydroxide, can also be used to produce 6-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}quinazolin-4-amine.

Scientific Research Applications

6-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}quinazolin-4-amine has been investigated for its potential use in various scientific research applications. In particular, this compound has been studied for its potential as an anticancer agent, an anti-inflammatory agent, an antioxidant, and an antimicrobial agent. 6-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}quinazolin-4-amine has also been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer’s disease, and for its potential to reduce the risk of cardiovascular disease. In addition, 6-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}quinazolin-4-amine has been studied for its potential use in the treatment of various types of cancer, such as breast cancer, prostate cancer, and colorectal cancer.